Cas no 1082914-72-4 (10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline)

• Product Name: 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline
• CAS No: 1082914-72-4
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 1027923
• PubChem ID: 70700305
• Update Time: 2025-06-14

10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline
• 10-fluoro-1,3,4,6,7,11b-hexahydro-2H-Pyrazino[2,1-a]isoquinoline
• AK-32326
• ANW-56531
• CTK8B7153
• KB-10962
• MolPort-008-512-163
• DB-345649
• 1082914-72-4
• DTXSID40743161

• MDL： MFCD11615154
• Inchi： 1S/C12H15FN2/c13-10-2-1-9-3-5-15-6-4-14-8-12(15)11(9)7-10/h1-2,7,12,14H,3-6,8H2
• InChI Key： QGTCUEUPELDMPN-UHFFFAOYSA-N
• SMILES： FC1C=CC2CCN3CCNCC3C=2C=1

Computed Properties

• Exact Mass: 206.12200
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 1.59480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline

Research Brief on 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline (CAS: 1082914-72-4): Recent Advances and Applications

10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline (CAS: 1082914-72-4) is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and psychiatric disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline using a novel catalytic fluorination method. The researchers employed palladium-catalyzed C-H activation to introduce the fluorine atom at the 10-position, achieving high yields and excellent regioselectivity. This advancement addresses previous challenges associated with the fluorination of complex heterocycles and opens new avenues for the scalable production of this compound.

In terms of pharmacological activity, 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline has been investigated as a potential modulator of serotonin and dopamine receptors. A 2024 study in ACS Chemical Neuroscience demonstrated its affinity for the 5-HT_2A receptor, suggesting its utility in the development of novel antipsychotic agents. Molecular docking simulations revealed that the fluorine substitution enhances binding interactions with key residues in the receptor's active site, thereby improving selectivity and potency.

Further research has explored the compound's application in positron emission tomography (PET) imaging. A team at the Massachusetts Institute of Technology (MIT) developed a ¹⁸F-labeled derivative of 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline for in vivo imaging of neuroinflammation. Preliminary results, published in Nature Communications (2024), showed high blood-brain barrier permeability and specific binding to activated microglia, making it a promising candidate for diagnosing neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline. Recent pharmacokinetic studies reported in Drug Metabolism and Disposition (2024) indicated moderate metabolic stability in human liver microsomes, prompting further structural modifications to enhance its drug-like characteristics. Researchers are currently investigating prodrug strategies and formulation technologies to improve oral bioavailability.

In conclusion, 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline (CAS: 1082914-72-4) represents a versatile scaffold with significant potential in medicinal chemistry and neuropharmacology. Recent advances in its synthesis, receptor binding profiles, and imaging applications underscore its value as a tool compound and therapeutic candidate. Future research should focus on addressing its metabolic limitations and expanding its therapeutic indications through targeted drug design.